BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to the Isomers and
Stereochemistry of Triglycidyl Isocyanurate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isomers and stereochemistry of
Triglycidyl isocyanurate (TGIC), a trifunctional epoxy compound with significant industrial and
emerging therapeutic applications. This document details the structural nuances of its
stereoisomers, methods for their separation and characterization, and delves into the biological
pathways associated with their activity.

Introduction to Triglycidyl isocyanurate (TGIC)

Triglycidyl isocyanurate (TGIC) is a heterocyclic epoxy compound characterized by a triazine
ring functionalized with three glycidyl groups. Its chemical formula is C12H15N3Os, and its
molecular weight is 297.27 g/mol .[1] TGIC is primarily used as a cross-linking agent in
polyester powder coatings to enhance their durability, heat resistance, and weatherability.[2]
Beyond its industrial applications, the a-isomer of TGIC has demonstrated noteworthy anti-
tumor properties, sparking interest in its therapeutic potential.[1]

Isomers and Stereochemistry

The TGIC molecule contains three chiral centers, leading to the existence of stereocisomers.
The commercial form of TGIC is a mixture of two diastereomeric racemates: a-TGIC and [3-
TGIC.[3]

e 0-TGIC: This isomer is a racemate of the (R,R,S) and (S,S,R) enantiomers.
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e B-TGIC: This isomer is a racemate of the (R,R,R) and (S,S,S) enantiomers.

These diastereomers exhibit distinct physical and chemical properties, which are crucial for
their separation and have implications for their biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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